![molecular formula C13H19ClN2O B1395171 N-Benzyl-2-piperidinecarboxamide hydrochloride CAS No. 205993-54-0](/img/structure/B1395171.png)
N-Benzyl-2-piperidinecarboxamide hydrochloride
Overview
Description
Synthesis Analysis
Piperidine derivatives are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A series of novel N-Benzyl-2-piperidinecarboxamide hydrochloride derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Chemical Reactions Analysis
Piperidines play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals . The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Scientific Research Applications
Cholinesterase Inhibition
Piperidine derivatives, such as “N-Benzyl-2-piperidinecarboxamide hydrochloride,” often contain a benzyl-piperidine group which is crucial for the successful inhibition of cholinesterase receptors. This group provides good binding to the catalytic site of the enzyme, interacting with specific amino acids .
Antibacterial and Antimicrobial Coatings
Ring-strained nitrogen-containing monomers, which can be synthesized from piperidine derivatives, have important applications in creating antibacterial and antimicrobial coatings. These coatings are valuable in various medical and industrial settings .
CO2 Adsorption
Piperidine-based compounds can be utilized in CO2 adsorption processes. This application is significant in environmental research, where reducing atmospheric CO2 levels is a priority .
Chelation and Materials Templating
The unique chemical structure of piperidine derivatives allows them to act as chelating agents, binding to metal ions. This property is useful in materials templating and other areas of materials science .
Non-viral Gene Transfection
Piperidine derivatives can be used in non-viral gene transfection methods. This application is crucial in genetic engineering and therapy, where safe and efficient gene delivery systems are needed .
Advanced Battery Science
Compounds like “N-Benzyl-2-piperidinecarboxamide hydrochloride” may find applications in advanced battery science, contributing to the development of new types of batteries with improved performance .
Analytical Chemistry
In analytical chemistry, piperidine derivatives can serve as standards or reagents in various chemical analyses due to their well-defined properties .
Biopharma Production
The pharmaceutical industry may use piperidine derivatives in the synthesis of active pharmaceutical ingredients (APIs) or as intermediates in drug discovery processes .
properties
IUPAC Name |
N-benzylpiperidine-2-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O.ClH/c16-13(12-8-4-5-9-14-12)15-10-11-6-2-1-3-7-11;/h1-3,6-7,12,14H,4-5,8-10H2,(H,15,16);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZONKRVCCUTRBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C(=O)NCC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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